Cas no 2648926-24-1 ((2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidine-2-carboxylic acid
• CAS No: 2648926-24-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5923397
• PubChem ID: 165567562
• Update Time: 2025-06-08

(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidine-2-carboxylic acid
• EN300-1524706
• 2648926-24-1
• (2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanoyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C25H28N2O6/c1-32-22(23(28)27-14-6-11-21(27)24(29)30)12-13-26-25(31)33-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20-22H,6,11-15H2,1H3,(H,26,31)(H,29,30)/t21-,22?/m1/s1
• InChI Key： XSPYGAWURSCZJL-ZMFCMNQTSA-N
• SMILES： O(C)C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidine-2-carboxylic acid

Comprehensive Analysis of (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidine-2-carboxylic acid (CAS No. 2648926-24-1)

(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidine-2-carboxylic acid is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. With the CAS No. 2648926-24-1, this compound has garnered significant attention due to its role in solid-phase peptide synthesis (SPPS), a technique critical for developing therapeutic peptides and bioconjugates. The compound's unique stereochemistry (2R configuration) and methoxybutanoyl side chain enhance its applicability in designing peptide-based drugs with improved stability and bioavailability.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted drug delivery. Researchers frequently search for high-purity Fmoc-amino acids like CAS 2648926-24-1 to ensure optimal yields in peptide coupling reactions. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is particularly valued for its orthogonality in stepwise peptide assembly, allowing precise control over peptide chain elongation. This aligns with the growing interest in AI-driven drug discovery, where computational modeling identifies novel peptide sequences requiring reliable building blocks.

The compound's pyrrolidine-2-carboxylic acid backbone contributes to secondary structure induction in peptides, a feature exploited in bioactive peptide design. As the pharmaceutical industry shifts toward sustainable synthesis, questions arise about the green chemistry aspects of Fmoc deprotection processes. Innovations such as microwave-assisted synthesis and enzymatic coupling are increasingly paired with derivatives like 2648926-24-1 to reduce solvent waste and energy consumption.

Analytical techniques like HPLC and LC-MS are essential for verifying the purity of CAS 2648926-24-1, especially given its use in GMP-compliant peptide production. The rise of mRNA therapeutics has also indirectly boosted interest in peptide modifiers, as delivery vehicles often incorporate pyrrolidine-based scaffolds for enhanced cellular uptake. Furthermore, the compound's methoxy group offers metabolic resistance, addressing common challenges in peptide half-life optimization—a frequent topic in drug development forums.

From a commercial perspective, suppliers emphasize batch-to-batch consistency for 2648926-24-1, catering to industries requiring ISO-certified intermediates. The compound's compatibility with automated peptide synthesizers makes it a staple in high-throughput screening pipelines. As peptide vaccines gain traction (e.g., COVID-19 epitope research), derivatives like this are scrutinized for their immunogenicity modulation potential. Future directions may explore its utility in peptide-metal conjugates for diagnostic imaging, leveraging its chelation-friendly carboxylate group.